5-(methylsulfonyl)-1-piperidin-4-yl-1H-benzimidazole

• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol
• IUPAC Name: 5-methylsulfonyl-1-piperidin-4-ylbenzimidazole
• InChI: InChI=1S/C13H17N3O2S/c1-19(17,18)11-2-3-13-12(8-11)15-9-16(13)10-4-6-14-7-5-10/h2-3,8-10,14H,4-7H2,1H3
• InChI Key: XOASETWCESDXRC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N(C=N2)C3CCNCC3

Description

5-(methylsulfonyl)-1-piperidin-4-yl-1H-benzimidazole is a useful research compound. Its molecular formula is C13H17N3O2S and its molecular weight is 279.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The crude material from step 3 (10 g) was dissolved in 1 litre of methanol in a pressure vessel, 20 g of moist 10% Pd/C catalyst and 100 mL acetic acid were added and stirred under an atmosphere of hydrogen at 5 bar and 50° C. for 8 hours. The reaction was cooled, filtered and evaporated. The residue was dissolved in water and basified with sodium hydroxide solution, extracted into dichloromethane, dried and evaporated. The brown solid was triturated with isopropanol, filtered, and washed with ether to give the title compound (60 g) as a pale grey solid; NMR: 2.00(m, 4H), 2.75(m, 2H), 3.15(m, 2H), 3.20(s, 3H), 4.60(m, 1H), 7.78 (dd, 1H), 7.85(d, 1H), 8.20(d, 1H), 8.56(s, 1H).